Cas no 1805602-58-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1805602-58-7
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4885510
• Update Time: 2025-05-20

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-2-4-1-5(3-14)6(7(10)11)13-8(4)12/h1,3,7H,2H2
• InChI Key： IOUHELMEEWYEPV-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C(C=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS 1805602-58-7): A Comprehensive Technical Overview

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS 1805602-58-7) is a highly specialized fluorinated pyridine derivative that has gained significant attention in modern pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique combination of chloromethyl, difluoromethyl, and fluoropyridine functional groups. The molecular structure of this compound makes it particularly valuable as a building block in synthetic chemistry, especially for creating complex molecules with enhanced biological activity.

The growing interest in fluorinated compounds like 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde stems from their remarkable stability and bioavailability. Recent studies in medicinal chemistry have shown that the introduction of fluorine atoms can significantly improve a compound's metabolic stability and membrane permeability. This explains why researchers are particularly interested in this multi-fluorinated pyridine derivative as a potential intermediate for developing new pharmaceutical candidates targeting various diseases.

From a synthetic perspective, CAS 1805602-58-7 offers several advantages. The presence of both chloromethyl and aldehyde functional groups provides multiple sites for chemical modification, making it a versatile chemical intermediate. The difluoromethyl group at the 6-position is particularly noteworthy, as this moiety is known to act as a bioisostere for hydroxyl or methyl groups, potentially enhancing the biological properties of final products. These characteristics make 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde a valuable compound in drug discovery programs.

The application of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde extends beyond pharmaceuticals. In agrochemical research, similar fluorinated pyridine structures have shown promising results as precursors for novel crop protection agents. The compound's structural features may contribute to the development of more effective and environmentally friendly pesticides and herbicides, addressing current challenges in sustainable agriculture.

Recent market trends indicate growing demand for specialty fluorinated compounds like CAS 1805602-58-7. The global market for fluorine-containing fine chemicals has been expanding steadily, driven by increasing research activities in life sciences and material science. This particular pyridine derivative has seen rising interest from contract research organizations and academic institutions working on innovative therapeutic approaches.

Quality control and characterization of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde are crucial aspects for researchers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and structural integrity. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain the stability of this reactive aldehyde.

The synthesis of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde involves multiple steps of selective fluorination and functional group transformations. Modern synthetic approaches focus on optimizing yield and minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in fine chemical production. Researchers are particularly interested in developing more efficient routes to this valuable intermediate to support its increasing applications.

From a regulatory perspective, CAS 1805602-58-7 requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended when working with this organic compound. Material Safety Data Sheets (MSDS) provide detailed information about handling, storage, and disposal procedures for this chemical.

The future outlook for 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde appears promising. As research continues to explore the benefits of fluorine substitution in bioactive molecules, the demand for such specialized chemical building blocks is expected to grow. Ongoing studies are investigating its potential in developing novel small molecule therapeutics and advanced materials, positioning this compound as an important tool in modern chemical research and development.